1-(4-fluorophenyl)-2-({5-[hydroxy(phenyl)methyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)ethanone

• Molecular Formula: C18H16FN3O2S
• Molecular Weight: 357.4 g/mol
• IUPAC Name: 1-(4-fluorophenyl)-2-[[5-[hydroxy(phenyl)methyl]-4-methyl-1,2,4-triazol-3-yl]sulfanyl]ethanone
• InChI: InChI=1S/C18H16FN3O2S/c1-22-17(16(24)13-5-3-2-4-6-13)20-21-18(22)25-11-15(23)12-7-9-14(19)10-8-12/h2-10,16,24H,11H2,1H3
• InChI Key: UYBXJHXUELBDIJ-UHFFFAOYSA-N
• SMILES: CN1C(=NN=C1SCC(=O)C2=CC=C(C=C2)F)C(C3=CC=CC=C3)O

Description

1-(4-fluorophenyl)-2-({5-[hydroxy(phenyl)methyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)ethanone is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 1-(4-fluorophenyl)-2-({5-[hydroxy(phenyl)methyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)ethanone is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins in the body, leading to the inhibition of bacterial and fungal growth and the suppression of tumor cell proliferation.
Biochemical and Physiological Effects:
Studies have shown that 1-(4-fluorophenyl)-2-({5-[hydroxy(phenyl)methyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)ethanone exhibits potent antibacterial and antifungal activity against a wide range of microorganisms. It has also been shown to have antitumor effects in various cancer cell lines. Additionally, it has been found to have low toxicity levels in animal studies, making it a promising candidate for further research.

Advantages and Limitations for Lab Experiments

One of the major advantages of 1-(4-fluorophenyl)-2-({5-[hydroxy(phenyl)methyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)ethanone is its versatility as a building block for the synthesis of other compounds. It is also relatively easy to synthesize and purify, making it a useful compound for laboratory experiments. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to work with in certain applications.

Future Directions

There are several potential future directions for research on 1-(4-fluorophenyl)-2-({5-[hydroxy(phenyl)methyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)ethanone. One area of interest is its potential as a therapeutic agent for the treatment of bacterial and fungal infections and certain types of cancer. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify other potential applications for it in various fields of research.

Synthesis Methods

The synthesis of 1-(4-fluorophenyl)-2-({5-[hydroxy(phenyl)methyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)ethanone involves the reaction of 4-fluorobenzaldehyde, 4-methyl-1,2,4-triazol-3-thiol, and benzyl alcohol in the presence of a catalyst. The resulting product is a white crystalline solid that can be purified using various techniques, including recrystallization and column chromatography.

Scientific Research Applications

1-(4-fluorophenyl)-2-({5-[hydroxy(phenyl)methyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)ethanone has been studied extensively for its potential applications in various fields of research. One of the primary areas of interest is its use as a building block for the synthesis of other compounds. It has also been investigated for its antibacterial, antifungal, and antitumor properties.